6-[(4-chlorophenyl)sulfanylmethyl]-2-pyridin-4-yl-1H-pyrimidin-4-one

• IUPAC Name: 6-[(4-chlorophenyl)sulfanylmethyl]-2-pyridin-4-yl-1H-pyrimidin-4-one
• InChI: InChI=1S/C16H12ClN3OS/c17-12-1-3-14(4-2-12)22-10-13-9-15(21)20-16(19-13)11-5-7-18-8-6-11/h1-9H,10H2,(H,19,20,21)
• InChI Key: NAZPPBJJNQMGTI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1SCC2=CC(=O)N=C(N2)C3=CC=NC=C3)Cl
• Molecular Formula: C16H12ClN3OS
• Molecular Weight: 329.8 g/mol

Description

The compound with the identifier “6-[(4-chlorophenyl)sulfanylmethyl]-2-pyridin-4-yl-1H-pyrimidin-4-one” is a chemical entity that has garnered interest in various scientific fields

Preparation Methods

Synthetic Routes and Reaction Conditions

The preparation of the compound involves specific synthetic routes and reaction conditions. One method includes the use of N-protective indole and halogenated hydrocarbon as raw materials. The reaction is carried out through a C-H alkylation process using a mechanical grinding method under the influence of a manganese catalyst and magnesium metal . This method ensures the efficient synthesis of the compound with high yield and purity.

Industrial Production Methods

In industrial settings, the production of this compound may involve large-scale synthesis techniques that ensure consistency and scalability. The use of advanced reactors and controlled environments helps in maintaining the quality and efficiency of the production process.

Chemical Reactions Analysis

Types of Reactions

The compound undergoes various types of chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen, leading to the formation of oxidized products.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen, resulting in reduced products.

Substitution: This reaction involves the replacement of one atom or group of atoms with another, leading to the formation of substituted products.

Common Reagents and Conditions

The common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and various halogenated compounds for substitution reactions. The conditions for these reactions typically involve controlled temperatures, pressures, and the use of catalysts to enhance the reaction rates.

Major Products Formed

The major products formed from these reactions depend on the specific type of reaction and the reagents used. For example, oxidation reactions may produce ketones or aldehydes, while reduction reactions may yield alcohols or amines. Substitution reactions can result in a wide range of substituted derivatives.

Scientific Research Applications

The compound “6-[(4-chlorophenyl)sulfanylmethyl]-2-pyridin-4-yl-1H-pyrimidin-4-one” has several scientific research applications, including:

Chemistry: It is used as a reagent in various organic synthesis processes, helping in the formation of complex molecules.

Biology: The compound is studied for its potential biological activities, including its interaction with enzymes and other biomolecules.

Medicine: Research is ongoing to explore its potential therapeutic applications, including its use as a drug candidate for treating various diseases.

Industry: The compound is used in the manufacturing of various industrial products, including polymers, coatings, and specialty chemicals.

Mechanism of Action

The mechanism of action of the compound involves its interaction with specific molecular targets and pathways. It may act by binding to enzymes or receptors, thereby modulating their activity. The exact pathways involved depend on the specific application and the biological system being studied.

Comparison with Similar Compounds

Similar Compounds

Some compounds similar to “6-[(4-chlorophenyl)sulfanylmethyl]-2-pyridin-4-yl-1H-pyrimidin-4-one” include other indole derivatives and halogenated hydrocarbons. These compounds share structural similarities and may exhibit similar chemical and biological properties.

Uniqueness

What sets “this compound” apart is its unique combination of functional groups and its specific reactivity profile. This makes it a valuable compound for various applications, offering advantages such as higher reactivity, selectivity, and stability under different conditions.